Cas no 1646862-02-3 (Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate)
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl-1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
- Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
- Dolutegravir intermediate 5
- BCP24300
- Dimethyl1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
- CS-15471
- 1646862-02-3
- CS-0033776
- dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxopyridine-2,5-dicarboxylate
- F11915
- SCHEMBL15064604
- AKOS027339740
-
- MDL: MFCD29059078
- Inchi: 1S/C14H19NO8/c1-19-9(20-2)7-15-6-8(13(17)22-4)11(16)12(21-3)10(15)14(18)23-5/h6,9H,7H2,1-5H3
- InChI Key: LFXUWXFSYMTEEK-UHFFFAOYSA-N
- SMILES: O(C)C(CN1C=C(C(=O)OC)C(C(=C1C(=O)OC)OC)=O)OC
Computed Properties
- Exact Mass: 329.11106656g/mol
- Monoisotopic Mass: 329.11106656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 0.5
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 457.0±45.0 °C at 760 mmHg
- Flash Point: 230.2±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:(BD450035)
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM341718-100g |
dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxopyridine-2,5-dicarboxylate |
1646862-02-3 | 95%+ | 100g |
$602 | 2022-06-12 | |
| Ambeed | A447189-100g |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate |
1646862-02-3 | 97% | 100g |
$547.00 | 2022-04-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104416-100mg |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate |
1646862-02-3 | 97% | 100mg |
¥2007 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104416-250mg |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate |
1646862-02-3 | 97% | 250mg |
¥3603 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104416-1g |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate |
1646862-02-3 | 97% | 1g |
¥7207 | 2023-04-15 | |
| Ambeed | A447189-1g |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate |
1646862-02-3 | 97% | 1g |
$1625.0 | 2025-02-26 | |
| Ambeed | A447189-250mg |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate |
1646862-02-3 | 97% | 250mg |
$650.0 | 2025-02-26 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_500439-250mg |
DIMETHYL-1-(2,2-DIMETHOXYETHYL)-3-METHOXY-4-OXO-1,4-DIHYDROPYRIDINE-2,5-DICARBOXYLATE |
1646862-02-3 | nan | 250mg |
¥12386.00 | 2025-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_500439-1g |
DIMETHYL-1-(2,2-DIMETHOXYETHYL)-3-METHOXY-4-OXO-1,4-DIHYDROPYRIDINE-2,5-DICARBOXYLATE |
1646862-02-3 | nan | 1g |
¥30932.00 | 2025-04-17 |
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate
Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate: A Comprehensive Overview
The compound Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate, identified by the CAS number 1646862-02-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in synthetic chemistry and their role in drug discovery. The structure of this molecule is characterized by a dihydropyridine ring system with multiple substituents, including methoxy groups and ester functionalities, which contribute to its unique chemical properties.
Recent studies have highlighted the importance of dihydropyridine derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the use of similar compounds in the design of calcium channel blockers, which are critical in treating cardiovascular diseases. The presence of methoxy groups in the structure of Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate suggests potential bioavailability and stability advantages, making it a promising candidate for further pharmacological investigation.
The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of protecting groups and catalytic systems has enabled chemists to achieve high yields and purity levels. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be valuable in chiral drug development.
In terms of applications, Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate has shown potential as an intermediate in the synthesis of more complex molecules. Its ester functionalities make it amenable to various coupling reactions, enabling the construction of larger molecular frameworks. Additionally, its dihydropyridine core can serve as a platform for exploring diverse chemical transformations.
From an environmental perspective, the synthesis and application of this compound align with current trends toward sustainable chemistry. Researchers are increasingly focusing on developing eco-friendly synthetic routes that minimize waste and energy consumption. The use of renewable feedstocks and catalytic processes has been proposed for scaling up the production of this compound while maintaining its high-quality standards.
In conclusion, Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate represents a fascinating example of how modern organic chemistry can lead to innovative solutions in drug discovery and material science. With ongoing research into its properties and applications, this compound is poised to play a significant role in advancing various fields within the chemical sciences.
1646862-02-3 (Dimethyl 1-(2,2-dimethoxyethyl)-3-methoxy-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate) Related Products
- 1616340-75-0(2,5-Pyridinedicarboxylic acid, 1-(2,2-dihydroxyethyl)-1,4-dihydro-3-methoxy-4-oxo-, 2-methyl ester)
- 1640105-93-6(5-ethyl 2-methyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate)
- 1335210-28-0(1-(2,2-Dimethoxyethyl)-1,4-dihydro-3-methoxy-4-oxo-2,5-pyridinedicarboxylic acid 2-ethyl 5-methyl ester)
- 1357289-08-7(Dimethyl 3-(benzyloxy)-1-(2,2-dimethoxyethyl)-4-oxo-1,4-dihydropyridine-2,5-dicarboxylate)
- 1644549-89-2(2,5-Pyridinedicarboxylic acid, 1,4-dihydro-4-oxo-1-(2-oxoethyl)-3-(phenylmethoxy)-, 5-ethyl 2-methyl ester)
- 1973401-99-8(5-(Benzyloxy)-1-(2,2-dimethoxyethyl)-6-(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-carboxylic acid)
- 1646862-15-8(2,5-Pyridinedicarboxylic acid, 1-(2,2-dimethoxyethyl)-1,4-dihydro-3-methoxy-4-oxo-, 2-(1-methylethyl) ester)
- 1246616-75-0(1-(2,2-Dimethoxyethyl)-1,4-dihydro-4-oxo-2,5-pyridinedicarboxylic Acid 2,5-Diethyl Ester)
- 1246616-84-1(Diethyl 1-(2,2-dimethoxyethyl)-4-oxo-3-phenylmethoxypyridine-2,5-dicarboxylate)
- 1335210-23-5(Dolutegravir intermediate-1)